N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-benzylsulfanylacetamide
• InChI: InChI=1S/C17H18N2O2S/c1-13(20)18-15-8-5-9-16(10-15)19-17(21)12-22-11-14-6-3-2-4-7-14/h2-10H,11-12H2,1H3,(H,18,20)(H,19,21)
• InChI Key: NSNQIDQQLKDXHG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide, also known as NAPBTA, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thioacetamides and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide is not fully understood. However, it has been suggested that N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide may act as a reversible inhibitor of certain enzymes, such as protein tyrosine phosphatases, which play a critical role in various cellular processes.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide has been shown to exhibit various biochemical and physiological effects. For example, N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide has been shown to inhibit the activity of protein tyrosine phosphatases, which can lead to alterations in cellular signaling pathways. Additionally, N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide has been shown to induce apoptosis, or programmed cell death, in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide in lab experiments is its potential as a chemical probe for the study of protein function and interactions. Additionally, N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide has been shown to exhibit potent inhibitory activity against certain enzymes, which can be useful in the development of new therapeutic agents. However, one limitation of using N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide in lab experiments is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide. One potential direction is the development of new therapeutic agents based on the structure of N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide. Additionally, further studies are needed to fully understand the mechanism of action of N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide and its potential as a chemical probe for the study of protein function and interactions. Finally, additional studies are needed to assess the potential toxicity of N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide and its suitability for use in various experimental settings.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide involves the reaction of 3-(acetylamino)phenylboronic acid and benzylthiol in the presence of a palladium catalyst. The resulting product is then purified through column chromatography to obtain the pure compound.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide has been studied for its potential applications in various scientific research fields. One of the primary applications of N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide is in the field of medicinal chemistry, where it has been investigated for its potential as a therapeutic agent for various diseases. Additionally, N-[3-(acetylamino)phenyl]-2-(benzylthio)acetamide has also been studied for its potential use as a chemical probe for the study of protein function and interactions.